3-(benzylsulfonyl)-N-[2-(phenylthio)phenyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(benzylsulfonyl)-N-[2-(phenylthio)phenyl]propanamide, also known as BPTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
3-(benzylsulfonyl)-N-[2-(phenylthio)phenyl]propanamide works by inhibiting the activity of PTP1B, a protein tyrosine phosphatase that plays a role in regulating insulin signaling and glucose metabolism. By inhibiting PTP1B, this compound can improve insulin sensitivity and glucose uptake, which may have therapeutic implications for the treatment of diabetes and obesity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including improved insulin sensitivity, increased glucose uptake, and inhibition of cancer cell growth. In animal models, this compound has also been shown to improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(benzylsulfonyl)-N-[2-(phenylthio)phenyl]propanamide in lab experiments is its specificity for PTP1B, which allows for targeted inhibition of this protein. However, this compound can be difficult to synthesize and has limited solubility, which can make it challenging to work with in lab settings.
Future Directions
There are several future directions for research on 3-(benzylsulfonyl)-N-[2-(phenylthio)phenyl]propanamide, including the development of new drugs based on its structure, the investigation of its potential as a treatment for diabetes and obesity, and the exploration of its effects on cognitive function and memory. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in other fields, such as immunology and infectious disease.
Synthesis Methods
3-(benzylsulfonyl)-N-[2-(phenylthio)phenyl]propanamide can be synthesized through a multi-step process, starting with the reaction of 2-bromothiophenol and benzylsulfonyl chloride in the presence of a base to form 2-(benzylsulfonyl)thiophenol. This intermediate is then reacted with 3-bromopropionyl chloride in the presence of a base to produce this compound.
Scientific Research Applications
3-(benzylsulfonyl)-N-[2-(phenylthio)phenyl]propanamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting the protein tyrosine phosphatase PTP1B. In neuroscience, this compound has been studied for its potential as a treatment for neurodegenerative diseases, as it has been shown to improve cognitive function in animal models. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting PTP1B.
properties
IUPAC Name |
3-benzylsulfonyl-N-(2-phenylsulfanylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO3S2/c24-22(15-16-28(25,26)17-18-9-3-1-4-10-18)23-20-13-7-8-14-21(20)27-19-11-5-2-6-12-19/h1-14H,15-17H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBVSGXKIMGETQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)CCC(=O)NC2=CC=CC=C2SC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.